Cas no 161187-57-1 (α-Glucosidase-IN-23)

• Product Name: α-Glucosidase-IN-23
• CAS No: 161187-57-1
• MF: C₂₀H₂₃NO₆
• MW: 373.39972615242
• CID: 5518382
• Update Time: 2025-10-28

α-Glucosidase-IN-23 Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylic acid, 4-(1,3-benzodioxol-4-yl)-1,4-dihydro-2,6-dimethyl-, 3,5-diethyl ester
• αGlucosidaseIN23
• α-Glucosidase-IN-23

• Inchi： 1S/C20H23NO6/c1-5-24-19(22)15-11(3)21-12(4)16(20(23)25-6-2)17(15)13-8-7-9-14-18(13)27-10-26-14/h7-9,17,21H,5-6,10H2,1-4H3
• InChI Key： XIEGUEKHAYTXLU-UHFFFAOYSA-N
• SMILES： C1(C)NC(C)=C(C(OCC)=O)C(C2=C3C(=CC=C2)OCO3)C=1C(OCC)=O

Additional information on α-Glucosidase-IN-23

Comprehensive Overview of α-Glucosidase-IN-23 (CAS No. 161187-57-1): Mechanism, Applications, and Research Insights

α-Glucosidase-IN-23 (CAS No. 161187-57-1) is a potent and selective inhibitor of the enzyme α-glucosidase, a key target in metabolic disorder research. This compound has garnered significant attention due to its potential therapeutic applications, particularly in managing type 2 diabetes and related metabolic syndromes. With the rising global prevalence of diabetes, researchers are increasingly focusing on α-glucosidase inhibitors as a viable strategy to regulate postprandial hyperglycemia. α-Glucosidase-IN-23 stands out for its high specificity and minimal off-target effects, making it a promising candidate for further development.

The mechanism of action of α-Glucosidase-IN-23 involves competitive inhibition of the α-glucosidase enzyme, which is responsible for breaking down complex carbohydrates into glucose in the small intestine. By delaying carbohydrate digestion, this compound helps reduce rapid glucose absorption, thereby mitigating blood sugar spikes. This mechanism aligns with current trends in precision medicine and personalized diabetes management, where targeted therapies are preferred over broad-spectrum drugs. Recent studies have also explored its potential synergies with GLP-1 receptor agonists and SGLT2 inhibitors, two other hot topics in diabetes research.

From a structural perspective, α-Glucosidase-IN-23 features a unique pharmacophore that enhances its binding affinity to the enzyme's active site. Computational modeling and molecular docking studies have revealed key interactions, such as hydrogen bonding and hydrophobic effects, that contribute to its inhibitory potency. These insights are critical for drug design optimization and have been widely discussed in forums like PubMed and ScienceDirect, where researchers seek advanced structure-activity relationship (SAR) data.

Beyond diabetes, α-Glucosidase-IN-23 has shown promise in other areas, such as anti-obesity research and gut microbiome modulation. The compound's ability to alter carbohydrate metabolism has implications for weight management, a topic of growing interest given the global obesity epidemic. Additionally, its impact on gut flora—due to undigested carbohydrates reaching the colon—has sparked investigations into prebiotic-like effects, a trending niche in nutritional biochemistry.

In the context of synthetic accessibility, α-Glucosidase-IN-23 is derived from a scalable synthetic route, which has been documented in patents and peer-reviewed journals. This accessibility makes it attractive for both academic and industrial research, particularly for labs focusing on high-throughput screening (HTS) or fragment-based drug discovery. Its stability under physiological conditions further underscores its utility in in vivo studies, a frequent search term among pharmacologists.

Safety and toxicity profiles of α-Glucosidase-IN-23 have been preliminarily assessed in preclinical models, with no significant adverse effects reported at therapeutic doses. However, as with any investigational compound, rigorous clinical trials are necessary to confirm its efficacy and safety in humans. This aligns with the increasing public demand for evidence-based therapeutics and translational research updates, often queried in search engines like Google Scholar.

In summary, α-Glucosidase-IN-23 (CAS No. 161187-57-1) represents a cutting-edge tool in metabolic research, bridging gaps between enzyme inhibition, drug development, and disease management. Its multifaceted applications and robust scientific backing make it a subject of enduring relevance in both academic and pharmaceutical circles. For researchers exploring next-generation diabetes therapies or metabolic engineering, this compound offers a compelling avenue for innovation.